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Compound of Interest

Compound Name: 1-Nitroso-2-naphthol

Cat. No.: B091326 Get Quote

Introduction

Copper is an essential trace element for most living organisms, but it can be toxic at elevated

concentrations. Monitoring copper levels in water sources is crucial for environmental

protection and public health. 1-Nitroso-2-naphthol is a versatile organic reagent that forms a

stable, colored complex with copper(II) ions, making it a suitable candidate for the quantitative

determination of copper in various matrices, including water samples. This application note

details the use of 1-Nitroso-2-naphthol for copper analysis through spectrophotometric and

preconcentration methods.

Principle of the Method

1-Nitroso-2-naphthol reacts with copper(II) ions in a slightly acidic to alkaline medium to form

a stable, colored chelate complex. The intensity of the color is directly proportional to the

concentration of copper in the sample. This property allows for the determination of copper

concentration by measuring the absorbance of the solution at a specific wavelength using a

spectrophotometer. For trace-level analysis, a preconcentration step can be employed where

the copper-1-nitroso-2-naphthol complex is adsorbed onto a solid phase material, followed by

elution and analysis using more sensitive techniques like Flame Atomic Absorption

Spectrometry (FAAS) or Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-

AES).
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The following tables summarize the key analytical parameters for different methods employing

1-Nitroso-2-naphthol for copper determination.

Table 1: Spectrophotometric Determination of Copper

Parameter Value Reference

Linear Range 1.7 - 120 ng/mL [1]

0.25 - 20 µg/mL [2]

Detection Limit 1.7 ng/mL [1]

0.25 µg/mL [2]

Molar Absorptivity 1.90 x 10⁴ L mol⁻¹ cm⁻¹ [1]

Sandell's Sensitivity 7.9 ng cm⁻² [1]

Optimal pH 9 [1]

Wavelength (λmax) 483.5 nm [1]

Surfactant Medium 5% Tween 40 [1]

Table 2: Preconcentration Methods for Copper Determination
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Parameter Method Value Reference

Detection Limit

Adsorption on Dowex

MWC-1 resin, ICP-

AES

2.78 µg/L [3]

Adsorption on

Ambersorb 572, FAAS
0.34 µg/L [4]

Adsorption on

microcrystalline

benzophenone, FAAS

6.9 ng/mL [5]

Enrichment Factor
Adsorption on

Ambersorb 572, FAAS
200 [4]

Adsorption pH Range
Adsorption on

Ambersorb 572, FAAS
1 - 8 [4]

Eluent
Adsorption on

Ambersorb 572, FAAS

0.1 mol/L Potassium

Cyanide
[4]

Recovery (Tap Water)

Adsorption on

microcrystalline

benzophenone, FAAS

103.7% [5]

Experimental Protocols
Protocol 1: Direct Spectrophotometric Determination of
Copper in Water
This protocol is based on the formation of the copper-1-nitroso-2-naphthol complex in a

micellar medium.[1][2]

1. Reagents and Solutions:

Standard Copper Solution (1000 ppm): Procure a certified standard or prepare by dissolving

1.000 g of high-purity copper metal in a minimal amount of concentrated nitric acid and

diluting to 1 liter with deionized water.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://scispace.com/pdf/preconcentration-with-1-nitroso-2-naphthol-complexes-on-35ph5f5mk6.pdf
https://www.researchgate.net/publication/222082150_Atomic_absorption_spectrophotometric_determination_of_trace_copper_in_waters_aluminium_foil_and_tea_samples_after_preconcentration_with_1-nitroso-2-naphthol-36-disulfonic_acid_on_Ambersorb_572
https://www.researchgate.net/publication/233108139_Determination_of_Copper_by_Atomic_Absorption_Spectrophotometry_After_Solid-Liquid_Separation_by_Adsorption_of_its_1-Nitroso-2-Naphthol_Complex_onto_Microcrystalline_Benzophenone
https://www.researchgate.net/publication/222082150_Atomic_absorption_spectrophotometric_determination_of_trace_copper_in_waters_aluminium_foil_and_tea_samples_after_preconcentration_with_1-nitroso-2-naphthol-36-disulfonic_acid_on_Ambersorb_572
https://www.researchgate.net/publication/222082150_Atomic_absorption_spectrophotometric_determination_of_trace_copper_in_waters_aluminium_foil_and_tea_samples_after_preconcentration_with_1-nitroso-2-naphthol-36-disulfonic_acid_on_Ambersorb_572
https://www.researchgate.net/publication/222082150_Atomic_absorption_spectrophotometric_determination_of_trace_copper_in_waters_aluminium_foil_and_tea_samples_after_preconcentration_with_1-nitroso-2-naphthol-36-disulfonic_acid_on_Ambersorb_572
https://www.researchgate.net/publication/233108139_Determination_of_Copper_by_Atomic_Absorption_Spectrophotometry_After_Solid-Liquid_Separation_by_Adsorption_of_its_1-Nitroso-2-Naphthol_Complex_onto_Microcrystalline_Benzophenone
https://www.benchchem.com/product/b091326?utm_src=pdf-body
https://jcsp.org.pk/issueDetail.aspx?aid=98715173-6f2f-4856-92b5-042d19674cc9
https://www.researchgate.net/publication/288809984_Spectrophotometric_determination_of_copperII_with_l-nitroso-2-naphthol_in_tween_40
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Working Copper Standards: Prepare a series of working standards by appropriate dilution of

the stock solution.

1-Nitroso-2-naphthol Solution (0.1% w/v): Dissolve 0.1 g of 1-nitroso-2-naphthol in 100

mL of a suitable solvent (e.g., ethanol).

Buffer Solution (pH 9): Prepare an appropriate buffer solution (e.g., ammonium

chloride/ammonia buffer) to maintain the optimal pH.

Tween 40 Solution (5% v/v): Prepare by dissolving 5 mL of Tween 40 in 95 mL of deionized

water.

2. Instrumentation:

UV-Visible Spectrophotometer

3. Procedure:

Sample Preparation: Collect the water sample. If necessary, filter the sample to remove any

particulate matter. Adjust the pH of a known volume of the water sample to approximately 9.

Complex Formation: To a 10 mL volumetric flask, add an aliquot of the pH-adjusted water

sample, 1 mL of the 5% Tween 40 solution, and 1 mL of the 0.1% 1-nitroso-2-naphthol
solution.

Incubation: Mix the solution thoroughly and allow it to stand for a few minutes to ensure

complete complex formation.

Measurement: Dilute the solution to the mark with deionized water and measure the

absorbance at 483.5 nm against a reagent blank prepared in the same manner without the

copper standard or sample.

Calibration: Construct a calibration curve by plotting the absorbance of the working

standards versus their corresponding concentrations.

Quantification: Determine the concentration of copper in the sample from the calibration

curve.
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Protocol 2: Preconcentration of Copper using Solid
Phase Extraction followed by FAAS Determination
This protocol describes the preconcentration of the copper-1-nitroso-2-naphthol complex on a

solid adsorbent.[4][5]

1. Reagents and Solutions:

Standard Copper Solution (1000 ppm): As described in Protocol 1.

Working Copper Standards: Prepare as needed.

1-Nitroso-2-naphthol Solution (0.05 M): Prepare by dissolving the appropriate amount of 1-
nitroso-2-naphthol in a suitable solvent.

Adsorbent Material: Ambersorb 572 or microcrystalline benzophenone.

Eluent Solution (0.1 M KCN): Prepare with appropriate safety precautions.

pH Adjustment Solutions: Dilute solutions of HCl and NaOH.

2. Instrumentation:

Flame Atomic Absorption Spectrometer (FAAS)

pH meter

Solid Phase Extraction (SPE) manifold (optional)

3. Procedure:

Sample Preparation: Take a known volume (e.g., 100 mL) of the water sample and adjust the

pH to the optimal range for adsorption (e.g., pH 8.0).[5]

Complex Formation: Add an excess of the 1-nitroso-2-naphthol solution (e.g., 2.0 mL of

0.050 M solution) to the pH-adjusted sample and stir.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b091326?utm_src=pdf-body
https://www.researchgate.net/publication/222082150_Atomic_absorption_spectrophotometric_determination_of_trace_copper_in_waters_aluminium_foil_and_tea_samples_after_preconcentration_with_1-nitroso-2-naphthol-36-disulfonic_acid_on_Ambersorb_572
https://www.researchgate.net/publication/233108139_Determination_of_Copper_by_Atomic_Absorption_Spectrophotometry_After_Solid-Liquid_Separation_by_Adsorption_of_its_1-Nitroso-2-Naphthol_Complex_onto_Microcrystalline_Benzophenone
https://www.benchchem.com/product/b091326?utm_src=pdf-body
https://www.benchchem.com/product/b091326?utm_src=pdf-body
https://www.benchchem.com/product/b091326?utm_src=pdf-body
https://www.researchgate.net/publication/233108139_Determination_of_Copper_by_Atomic_Absorption_Spectrophotometry_After_Solid-Liquid_Separation_by_Adsorption_of_its_1-Nitroso-2-Naphthol_Complex_onto_Microcrystalline_Benzophenone
https://www.benchchem.com/product/b091326?utm_src=pdf-body
https://www.researchgate.net/publication/233108139_Determination_of_Copper_by_Atomic_Absorption_Spectrophotometry_After_Solid-Liquid_Separation_by_Adsorption_of_its_1-Nitroso-2-Naphthol_Complex_onto_Microcrystalline_Benzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adsorption: Add a known amount of the adsorbent (e.g., 0.20 g of benzophenone) and stir

vigorously for a specified time (e.g., 10 minutes) to ensure quantitative adsorption of the

complex.[5]

Separation: Filter the mixture to separate the adsorbent loaded with the copper complex.

Elution: Elute the copper complex from the adsorbent using a small volume of a suitable

eluent (e.g., 5 mL of 0.1 M KCN or by dissolving the benzophenone in acetone).[4][5]

Measurement: Analyze the eluate for copper content using FAAS.

Calibration and Quantification: Prepare a calibration curve using working standards that have

undergone the same preconcentration procedure. Determine the copper concentration in the

sample from this curve.
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Sample and Reagent Preparation Complex Formation Analysis

Water Sample Adjust pH to ~9 Add 5% Tween 40 Add 0.1% 1-Nitroso-2-naphthol Mix Thoroughly Incubate for Complexation Dilute to Volume Measure Absorbance at 483.5 nm Construct Calibration Curve Determine [Cu]
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Sample Preparation and Complexation

Solid Phase Extraction

Elution and Analysis

Water Sample (e.g., 100 mL)

Adjust pH to Optimal Range (e.g., 8.0)

Add 1-Nitroso-2-naphthol Solution

Add Adsorbent (e.g., Benzophenone)

Stir for Adsorption

Filter to Separate Adsorbent

Elute Cu-Complex with Solvent

Analyze Eluate by FAAS

Quantify [Cu] using Calibration
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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